Cas no 1354015-31-8 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1354015-31-8
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 2159770
• Update Time: 2025-05-30

[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(cyclopropyl)carbamate
• AM96489
• [(S)-1-(2-aminoethyl)pyrrolidin-2-ylmethyl]cyclopropylcarbamic acid tert-butyl ester
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C15H29N3O2/c1-15(2,3)20-14(19)18(12-6-7-12)11-13-5-4-9-17(13)10-8-16/h12-13H,4-11,16H2,1-3H3/t13-/m0/s1
• InChI Key： GZBIOVQUKOZRHF-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N(C[C@@H]1CCCN1CCN)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Topological Polar Surface Area: 58.8

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester

Comprehensive Overview of [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1354015-31-8)

The compound [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1354015-31-8) is a highly specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. With its unique structural features, including a pyrrolidine ring, cyclopropyl group, and tert-butyl ester moiety, this molecule has garnered significant attention in the development of novel therapeutic agents. Its chiral purity and functional group versatility make it particularly valuable for asymmetric synthesis and drug discovery programs.

In recent years, the demand for chiral building blocks like [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis and targeted drug design. Researchers frequently search for information about its synthetic applications, stereochemical properties, and potential use in CNS-targeting compounds, reflecting current trends in precision medicine and neuropharmacology.

The molecular structure of CAS 1354015-31-8 features several pharmacologically relevant components: The (S)-pyrrolidin-2-ylmethyl group contributes to molecular rigidity and potential receptor binding, while the 2-aminoethyl side chain offers opportunities for further derivatization. The tert-butyl carbamate protecting group enhances stability during synthetic processes, making this compound particularly useful in multi-step organic transformations. These characteristics explain why it appears frequently in patent literature related to protease inhibitors and GPCR modulators.

From a synthetic chemistry perspective, [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester serves as a crucial intermediate in the preparation of various biologically active molecules. Its applications span multiple therapeutic areas, including potential use in neurological disorders and metabolic diseases, aligning with current pharmaceutical research priorities. The compound's high enantiomeric purity (>98% ee typically) makes it especially valuable for developing stereospecific drugs, addressing the growing market demand for more effective and safer medications.

The physicochemical properties of CAS 1354015-31-8 contribute significantly to its utility in medicinal chemistry. With moderate lipophilicity (predicted logP ~2.1) and molecular weight of 283.39 g/mol, it falls within favorable ranges for drug-like properties. The cyclopropyl moiety enhances metabolic stability, while the tert-butyloxycarbonyl (Boc) group allows for controlled deprotection during synthesis. These features make it a preferred choice for researchers working on peptidomimetics and small molecule therapeutics.

In the context of current research trends, [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester has gained attention for its potential role in developing COVID-19 related therapeutics, particularly as building blocks for protease inhibitors. While not directly active against viral targets, its structural motifs are valuable for creating antiviral candidates, reflecting the pharmaceutical industry's response to global health challenges. This connection to pandemic-related research has increased its visibility in scientific literature and patent applications.

The commercial availability of CAS 1354015-31-8 from specialized chemical suppliers has facilitated its adoption in drug discovery programs worldwide. Current market analysis indicates growing demand for such chiral intermediates, particularly in regions with strong pharmaceutical R&D sectors like North America, Europe, and Asia. The compound's price stability and reliable supply chain make it attractive for both academic researchers and industrial chemists working on next-generation therapeutics.

Quality control aspects of [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester are critical for its research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity (>97%), chiral HPLC analysis, and spectroscopic characterization (1H NMR, 13C NMR, MS). These quality parameters ensure reproducibility in synthetic applications, addressing a key concern in modern pharmaceutical development where compound integrity directly impacts research outcomes.

Looking forward, the scientific community anticipates expanded applications for CAS 1354015-31-8 in emerging areas such as protein degradation technologies (PROTACs) and targeted covalent inhibitors. Its structural features make it suitable for incorporation into bifunctional molecules, aligning with cutting-edge approaches in drug discovery. This potential explains the compound's inclusion in many high-throughput screening libraries and its mention in recent medicinal chemistry reviews.

For researchers considering working with [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester, proper handling and storage recommendations include protection from moisture (desiccator storage at 2-8°C) and use under inert atmosphere for sensitive reactions. While not classified as hazardous, standard laboratory precautions should be followed when handling this pharmaceutical intermediate, including the use of personal protective equipment as per institutional guidelines.

The synthesis of CAS 1354015-31-8 typically involves asymmetric catalysis or resolution techniques to achieve the desired (S)-configuration. Recent publications have described improved synthetic routes emphasizing atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. These methodological advances have made the compound more accessible to researchers while maintaining its high stereochemical purity.

In conclusion, [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester represents a valuable tool for modern drug discovery, combining structural complexity with synthetic versatility. Its relevance to current therapeutic challenges and alignment with precision medicine approaches ensure its continued importance in pharmaceutical research. As the field advances, this compound will likely find new applications in developing next-generation therapeutics targeting various disease pathways.